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Compound of Interest

Compound Name: Tetrahydrobostrycin

Cat. No.: B1370537

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity: Tetrahydrobostrycin

Tetrahydrobostrycin, a hexahydroanthrone derivative, has been identified with the Chemical
Abstracts Service (CAS) number 107211-07-3. This compound was first isolated from a
marine-derived fungus, Aspergillus sp. strain 05F16, collected from a coral reef in Manado,
Indonesia.

Chemical and Physical Properties

A summary of the key chemical and physical data for Tetrahydrobostrycin is presented below.

Property Value Reference
CAS Number 107211-07-3 [1]
Molecular Weight 340.3 g/mol [1]
Appearance Brownish solid [1]
Purity >97% [1]

Biological Activity: A Synopsis

Tetrahydrobostrycin has demonstrated preliminary biological activity as a weak antibacterial
and a weak anticancer compound. Its efficacy has been qualitatively assessed against both
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Gram-positive and Gram-negative bacteria.

Antimicrobial Activity

Initial studies have shown that Tetrahydrobostrycin exhibits inhibitory effects against
Staphylococcus aureus and Escherichia coli. The table below summarizes the available
guantitative data on its antimicrobial activity.

Test Organism Concentration Inhibition Zone Diameter
Staphylococcus aureus 100 p g/disc 15 mm
Escherichia coli 100 p g/disc 9.2 mm

Anticancer Potential

While characterized as a weak anticancer compound, specific details regarding the mechanism
of action and the signaling pathways involved in the anticancer activity of Tetrahydrobostrycin
are not yet extensively documented in publicly available literature. However, studies on the
closely related compound, bostrycin, have indicated broad-spectrum antitumor activity.
Bostrycin has been shown to induce apoptosis in breast cancer cells through the Akt/FOXO
pathway and inhibit the proliferation of human lung carcinoma cells by downregulating the
PI3K/Akt signaling pathway. These findings suggest that Tetrahydrobostrycin may exert its
potential anticancer effects through similar mechanisms.

Experimental Protocols
Isolation of Tetrahydrobostrycin

The following outlines the general procedure for the isolation of Tetrahydrobostrycin from its
fungal source, Aspergillus sp.
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Fungal Culture and Extraction

(Culture of Aspergillus sp. in a suitable medium)

'

Gxtraction of the culture broth with an organic solvent (e.g., ethyl acetateD

Crude Extract

Chromatographic Purification

(Silica Gel Column Chromatographa

(ODS Column Chromatographa

Gigh-Performance Liquid Chromatography (HPLCD

Purified Compound
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Grepare a standardized inoculum of the test bacteriuer

:

Enoculate the surface of an agar plate with the bacterial suspensior)

:

Glace a sterile paper disc impregnated with Tetrahydrobostrycin onto the agar surfaca

:

anubate the plate under appropriate condition9

:

G/Ieasure the diameter of the zone of inhibition around the disa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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